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Compound of Interest

Compound Name: Cy3B amine (chloride)

Cat. No.: B12387333

Get Quote

Executive Summary
Cy3B Amine represents a significant evolution in cyanine fluorophore engineering.[1] Unlike

standard Cyanine-3 (Cy3), which suffers from low quantum yield (~0.[1][2]15) due to non-

radiative decay via cis-trans photoisomerization, Cy3B employs a conformationally locked

polymethine bridge.[1][3] This rigidification restricts torsional rotation, boosting the fluorescence

quantum yield to 0.67–0.92 and extending the fluorescence lifetime to ~2.8 ns. The "Amine"

derivative specifically provides a primary amine (-NH₂) handle, enabling orthogonal conjugation

to carboxyl-activated targets (e.g., NHS esters) or serving as a scaffold for further

functionalization (e.g., click chemistry motifs).[1]

Molecular Architecture & Chemical Mechanics[1]
The Rigidification Paradox
Standard Cy3 consists of two indole rings connected by a flexible trimethine (polymethine)

bridge. Upon excitation, this flexible bridge allows the molecule to rotate around its carbon-

carbon bonds, entering a "dark" state (photoisomerization) rather than emitting a photon.
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Cy3B solves this by bridging the polymethine chain. The structure incorporates a saturated

carbon strap that connects the nitrogen atoms of the indole rings to the central carbon of the

methine chain (or bridges the rings themselves), effectively "locking" the chromophore in a

planar, all-trans configuration.

Structural Specifications (Cy3B Amine)
Core Chromophore: Rigidified trimethine cyanine.[1]

Formula (Typical): C₃₇H₄₇ClN₄O₅S (varies by counterion and linker length).[1]

Molecular Weight: ~695.32 Da (chloride salt).[1]

Reactive Moiety: Primary Amine (-NH₂), typically attached via a C6-alkyl linker to one of the

indole nitrogens or the rigidifying strap, ensuring minimal steric interference with the

chromophore.[1]

Solubility Groups: Sulfonate (-SO₃⁻) groups are often retained on the indole rings to maintain

aqueous solubility and prevent aggregation-induced quenching (H-dimer formation).[1]

Photophysical Profile
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Property Value Mechanistic Implication

Excitation Max 559–566 nm
Red-shifted vs. Cy3 (550 nm)

due to planarization.[1]

Emission Max 570–578 nm
Stokes shift ~12 nm; ideal for

TRITC/Cy3 filters.[1]

Extinction Coeff.[1][4][5][6][7]

[8] (

)

~130,000 M⁻¹cm⁻¹

High absorptivity ensures

bright signal at low copy

numbers.[1]

Quantum Yield (

)
0.67 (protein) – 0.90+ (free)

>4x brighter than Cy3. Lack of

rotation eliminates non-

radiative decay channels.[1]

Fluorescence Lifetime (

)
~2.8 ns

Longer lifetime allows for

fluorescence lifetime imaging

(FLIM) separation from

background.[1]

Photophysical Mechanics: The "Locked" Advantage
The following diagram illustrates the suppression of non-radiative decay in Cy3B compared to

standard Cy3.
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Figure 1: Mechanistic comparison of excitation decay pathways.[1] Cy3B blocks the

isomerization route, forcing energy emission as photons.

Experimental Protocol: Conjugation of Cy3B Amine
Cy3B Amine is primarily used to label carboxyl-containing biomolecules (activated as NHS

esters) or to synthesize "Click" reagents (e.g., Cy3B-Tetrazine).[1]

Workflow: Carboxyl-to-Amine Conjugation
Objective: Covalently attach Cy3B Amine to a target molecule (e.g., a modified oligonucleotide

or a small molecule drug with an activated ester).[1]

Materials:

Cy3B Amine (lyophilized).

Target Molecule (must contain NHS-ester or similar amine-reactive group).[1][9]

Buffer: Anhydrous DMSO or DMF (for stock); 0.1 M Sodium Bicarbonate (pH 8.3) for

reaction.

Purification: HPLC or Gel Filtration (Sephadex G-25).[1]

Step-by-Step Protocol:

Stock Preparation: Dissolve Cy3B Amine in anhydrous DMSO to 10 mM. Note: Cy3B is

hygroscopic; equilibrate vial to room temp before opening.

Activation (If Target is Carboxyl): If the target has a free carboxyl (-COOH), activate it first

using EDC/NHS in MES buffer (pH 5.[1]0) for 15 mins. If Target is already an NHS-ester, skip

to step 3.[1]

Conjugation Reaction:

Mix Target (NHS-ester) with Cy3B Amine at a 1:1.2 molar ratio (slight excess of dye

ensures complete target labeling, or reverse ratio if dye is precious).
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Adjust solvent to 0.1 M NaHCO₃ (pH 8.3).[1] Crucial: Avoid primary amine buffers like Tris

or Glycine.[1]

Incubate for 1 hour at Room Temperature (RT) in the dark.

Quenching: Add 100 mM Tris or Glycine (pH 8.0) to quench unreacted NHS esters.

Purification:

Small Molecules: Reverse-phase HPLC (C18 column, Acetonitrile/Water gradient).

Proteins/Oligos: Size-exclusion chromatography or dialysis to remove free Cy3B Amine.[1]

Validation: Measure Absorbance at 280 nm (protein) and 560 nm (Cy3B). Calculate Degree

of Labeling (DOL) using

.

Conjugation Logic Diagram
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Figure 2: Reaction pathway for Cy3B Amine conjugation to activated esters.[1]

Applications & Strategic Advantages
Single-Molecule FRET (smFRET)
Cy3B is the "Gold Standard" donor for smFRET due to its high quantum yield and lack of

fluctuations.[1] Standard Cy3 exhibits "blinking" caused by transient isomerization to dark

states. Cy3B eliminates this, providing a continuous photon stream essential for tracking fast

conformational changes in proteins or DNA.

Super-Resolution Microscopy (STORM/PALM)
While Cy3B is generally "locked" and non-blinking (making it poor for STORM which requires

blinking), it is excellent for STED (Stimulated Emission Depletion) microscopy due to its

photostability, allowing it to withstand high-intensity depletion lasers without rapid bleaching.[1]

DNA/RNA Labeling
Cooper et al. (2004) demonstrated that Cy3B-labeled oligonucleotides show significantly higher

sensitivity in qPCR and hybridization assays compared to Cy3, as the rigid structure prevents

quenching interactions with the DNA bases (specifically Guanosine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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